N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide

• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-4-[(4-methyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C24H23N5OS/c1-16-4-9-21(17(2)14-16)26-23(30)20-7-5-18(6-8-20)15-31-24-28-27-22(29(24)3)19-10-12-25-13-11-19/h4-14H,15H2,1-3H3,(H,26,30)
• InChI Key: ULYSGYDBUUCTIY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CSC3=NN=C(N3C)C4=CC=NC=C4)C

Description

N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide, also known as DPTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPTB is a member of the benzamide family and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide is not fully understood. However, it has been reported to inhibit the growth of fungi and bacteria by disrupting the cell membrane. In cancer cells, N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been shown to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been reported to exhibit a range of biochemical and physiological effects. In addition to its antifungal, antibacterial, and anticancer activity, N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been shown to exhibit anti-inflammatory and antioxidant activity. It has also been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide in lab experiments is its high solubility in water, which makes it easy to administer to cells and animals. Additionally, N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been reported to have low toxicity, making it a safer alternative to other chemical compounds. However, one of the limitations of using N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide in lab experiments is its limited stability, which can make it difficult to store and transport.

Future Directions

There are several areas of future research that could be explored with N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide. One area of interest is its potential applications in the development of new antimicrobial agents. Additionally, further research could be conducted to explore its potential as an anticancer agent. Finally, more research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide and its effects on various enzymes and physiological processes.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide involves the reaction of 2,4-dimethylbenzoyl chloride with 4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol in the presence of triethylamine. The resulting compound is then treated with N,N-dimethylformamide dimethyl acetal to yield N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide. This method has been reported to have a yield of 80%.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. Additionally, N-(2,4-dimethylphenyl)-4-({[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzamide has been shown to have potential applications in cancer research, as it has been reported to exhibit anticancer activity in vitro.